Cas no 2639425-26-4 (3-{(benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic acid
• CAS No: 2639425-26-4
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5641133
• PubChem ID: 165898875
• Update Time: 2025-05-20

3-{(benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228755
• 2639425-26-4
• 3-{[(benzyloxy)carbonyl](methyl)amino}pyridine-4-carboxylic acid
• 3-{(benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic acid

• Inchi： 1S/C15H14N2O4/c1-17(13-9-16-8-7-12(13)14(18)19)15(20)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： OCBAPTUEKUMLQO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=NC=CC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-{(benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic acid

3-{(Benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic Acid (CAS No. 2639425-26-4)

The compound 3-{(Benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic Acid, identified by the CAS number 2639425-26-4, is a significant molecule in the field of organic chemistry, particularly in the realms of drug discovery and material science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advancing therapeutic interventions, making it a focal point for researchers worldwide.

The molecular structure of 3-{(Benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic Acid is characterized by a pyridine ring substituted with a carboxylic acid group at the 4-position and a complex amino group at the 3-position. The amino group itself is further modified with a benzyloxy carbonyl (Cbz) protecting group and a methyl substituent. This intricate structure endows the molecule with unique electronic and steric properties, which are pivotal in its functional applications.

Recent research has explored the synthesis of this compound through various methodologies, including multi-component reactions and catalytic processes. These studies have not only improved the efficiency of synthesis but also opened avenues for scaling up production, which is crucial for industrial applications. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has enabled precise characterization of the compound, ensuring its purity and structural integrity.

In terms of applications, 3-{(Benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic Acid has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been extensively studied, with recent findings indicating its potential in anti-inflammatory and anticancer therapies. Additionally, the compound's role in material science is being investigated, particularly in the creation of advanced polymers and coatings with enhanced mechanical properties.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its potential to interact with key biological targets, providing insights into its therapeutic efficacy. Furthermore, green chemistry approaches are being employed to develop sustainable synthesis pathways for this compound, aligning with global efforts to reduce environmental impact.

In conclusion, 3-{(Benzyloxy)carbonyl(methyl)amino}pyridine-4-carboxylic Acid (CAS No. 2639425-26-4) stands as a testament to the advancements in modern organic chemistry. Its versatile structure and promising applications continue to drive innovative research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an increasingly vital role in shaping future technologies and therapeutic solutions.